Cas no 6954-40-1 (Butanedioic acid,2-(2-chlorophenyl)-)

• Product Name: Butanedioic acid,2-(2-chlorophenyl)-
• CAS No: 6954-40-1
• MF: C₁₀H₉ClO₄
• MW: 228.629062414169
• MDL: MFCD06658406
• CID: 516220
• Update Time: 2025-11-02

Butanedioic acid,2-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-(2-chlorophenyl)-
• 2-(2-chlorophenyl)butanedioic acid
• 2-(2-CHLORO-PHENYL)-SUCCINIC ACID
• 2-(2-CHLOROPHENYL)SUCCINIC ACID,
• 2-Chlorophenyl-succinic acid
• o-Chlorophenylsuccinic acid

• MDL： MFCD06658406
• Inchi： 1S/C10H9ClO4/c11-8-4-2-1-3-6(8)7(10(14)15)5-9(12)13/h1-4,7H,5H2,(H,12,13)(H,14,15)
• InChI Key： JKZMBINIIFRDHY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 228.01900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 74.60000
• LogP: 1.98290

Additional information on Butanedioic acid,2-(2-chlorophenyl)-

Comprehensive Overview of Butanedioic acid,2-(2-chlorophenyl)- (CAS No. 6954-40-1): Properties, Applications, and Industry Insights

Butanedioic acid,2-(2-chlorophenyl)-, identified by its CAS No. 6954-40-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, also referred to as 2-(2-Chlorophenyl)succinic acid, belongs to the class of substituted succinic acids, which are pivotal intermediates in synthesizing various bioactive molecules. Its unique structural features, including a chlorophenyl group attached to a succinic acid backbone, make it a valuable building block in medicinal chemistry and industrial applications.

The growing interest in Butanedioic acid derivatives stems from their versatility in drug development, particularly in designing enzyme inhibitors and chiral auxiliaries. Researchers frequently search for "CAS 6954-40-1 solubility" or "2-(2-Chlorophenyl)succinic acid synthesis," reflecting the demand for precise technical data. Recent studies highlight its potential role in optimizing pharmacokinetic properties of lead compounds, aligning with the trend toward green chemistry and sustainable synthesis methods.

From a molecular standpoint, Butanedioic acid,2-(2-chlorophenyl)- exhibits distinct physicochemical characteristics. Its carboxylic acid functional groups enable salt formation, while the aromatic chloro substitution influences its electronic distribution—a critical factor explored in computational chemistry queries like "molecular docking of chlorophenyl succinic acid." Analytical techniques such as HPLC and NMR are commonly employed for purity verification, addressing frequent user questions about "CAS 6954-40-1 analytical methods."

Industrial applications of this compound extend to agrochemicals and specialty polymers, where its bifunctional reactivity supports cross-linking reactions. The surge in searches for "biodegradable polymer precursors" correlates with its utility in eco-friendly material science. Notably, regulatory-compliant handling protocols are emphasized in safety data sheets, responding to concerns about "workplace chemical safety guidelines."

Innovation in catalytic processes has enhanced the cost-efficiency of producing 2-(2-Chlorophenyl)succinic acid, with patent literature documenting improved yield optimization strategies. This progress resonates with industry demands captured in search terms like "large-scale synthesis of CAS 6954-40-1." Furthermore, its stereochemical properties make it a subject of interest for asymmetric synthesis studies, frequently referenced in academic publications on chiral resolution techniques.

As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound's role in fragment-based drug discovery continues to expand. Current market analyses reveal increased procurement for R&D purposes, particularly in regions with thriving pharmaceutical hubs. The compound's stability under various pH conditions—often queried as "6954-40-1 stability profile"—further underscores its laboratory utility.

In conclusion, Butanedioic acid,2-(2-chlorophenyl)- represents a convergence of synthetic accessibility and functional adaptability. Its relevance persists across evolving scientific domains, from computational drug design to sustainable industrial chemistry, making it a compound of enduring significance in both academic and commercial spheres.